CID 71422053

• CAS No.: 921764-84-3
• Molecular Formula: Be7Na
• Molecular Weight: 86.07505 g/mol
• InChI: InChI=1S/7Be.Na
• InChI Key: QJDMRECLHATYAO-UHFFFAOYSA-N
• Canonical SMILES: [Be].[Be].[Be].[Be].[Be].[Be].[Be].[Na]

Description

The compound with the identifier “CID 71422053” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, which make it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71422053 involves specific synthetic routes and reaction conditions. The synthetic process typically includes the use of coupling agents and specific reaction conditions to achieve the desired chemical structure. For instance, the coupling of itaconic acid or itaconic anhydride with a hyaluronic acid material under the action of a polyamine coupling agent is one method used in the synthesis of this compound .

Industrial Production Methods: Industrial production methods for this compound involve large-scale synthesis processes that ensure the compound’s purity and yield. These methods often include the use of advanced chemical reactors and purification techniques to produce the compound in significant quantities.

Chemical Reactions Analysis

Types of Reactions: CID 71422053 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications in different fields.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and substitution reagents. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the reaction’s outcome and the major products formed.

Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products are often characterized by their unique chemical structures and properties, which are essential for their applications in various scientific fields.

Scientific Research Applications

CID 71422053 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, the compound is studied for its unique chemical properties and reactivity. In biology, it is used to investigate its effects on biological systems and its potential as a therapeutic agent. In medicine, this compound is explored for its potential to treat various diseases and conditions. In industry, the compound is used in the development of new materials and products .

Mechanism of Action

The mechanism of action of CID 71422053 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This interaction leads to various biological responses, which are essential for the compound’s therapeutic and industrial applications .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 71422053 include other chemical entities with comparable structures and properties. These compounds are often studied alongside this compound to understand their similarities and differences.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and properties, which distinguish it from other similar compounds. This uniqueness is essential for its applications in various scientific fields and its potential as a therapeutic agent .